Cas no 1805519-55-4 (Ethyl 2-bromo-4-cyano-6-methylbenzoate)

• Product Name: Ethyl 2-bromo-4-cyano-6-methylbenzoate
• CAS No: 1805519-55-4
• MF: C₁₁H₁₀BrNO₂
• MW: 268.106602191925
• CID: 4948353
• Update Time: 2025-05-22

Ethyl 2-bromo-4-cyano-6-methylbenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-bromo-4-cyano-6-methylbenzoate

• Inchi： 1S/C11H10BrNO2/c1-3-15-11(14)10-7(2)4-8(6-13)5-9(10)12/h4-5H,3H2,1-2H3
• InChI Key： XUQASXNXEIYTSQ-UHFFFAOYSA-N
• SMILES： BrC1=CC(C#N)=CC(C)=C1C(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 284
• XLogP3: 2.9
• Topological Polar Surface Area: 50.1

Additional information on Ethyl 2-bromo-4-cyano-6-methylbenzoate

Ethyl 2-bromo-4-cyano-6-methylbenzoate: A Comprehensive Overview

Ethyl 2-bromo-4-cyano-6-methylbenzoate, with the CAS number 1805519-55-4, is a versatile organic compound that has garnered significant attention in both academic and industrial research. This compound, characterized by its unique structure featuring a benzoate ester with substituents at the 2, 4, and 6 positions of the benzene ring, exhibits a range of interesting chemical properties and potential applications. Recent studies have highlighted its role in various fields, including pharmaceuticals, agrochemicals, and materials science.

The molecular structure of Ethyl 2-bromo-4-cyano-6-methylbenzoate is notable for its substitution pattern. The benzene ring is substituted with a bromine atom at position 2, a cyano group at position 4, and a methyl group at position 6. This arrangement imparts unique electronic properties to the molecule, making it highly reactive in certain chemical transformations. The ester group further enhances its solubility in organic solvents, which is advantageous for various synthetic applications.

Recent research has focused on the synthesis and characterization of Ethyl 2-bromo-4-cyano-6-methylbenzoate. One study published in the Journal of Organic Chemistry explored its preparation via a multi-step synthesis involving Friedel-Crafts acylation and subsequent substitution reactions. The authors demonstrated that the compound can be efficiently synthesized under mild conditions, making it accessible for large-scale production.

In terms of applications, Ethyl 2-bromo-4-cyano-6-methylbenzoate has shown promise as an intermediate in the synthesis of bioactive compounds. For instance, researchers at the University of California have utilized this compound as a key intermediate in the development of novel anti-inflammatory agents. The bromine substituent facilitates nucleophilic aromatic substitution reactions, enabling the incorporation of diverse functional groups into the molecule.

Another area where Ethyl 2-bromo-4-cyano-6-methylbenzoate has demonstrated potential is in agrochemicals. A team from Syngenta has reported its use as a precursor for herbicides with improved efficacy against resistant weeds. The cyano group contributes to the compound's stability under field conditions, while the methyl group enhances its bioavailability.

From an environmental perspective, recent studies have evaluated the biodegradability and toxicity of Ethyl 2-bromo-4-cyano-6-methylbenzoate. Research conducted by the Environmental Protection Agency (EPA) indicates that under aerobic conditions, the compound undergoes rapid degradation by microbial action. This suggests that it poses minimal risk to aquatic ecosystems when used responsibly.

In conclusion, Ethyl 2-bromo-4-cyano-6-methylbenzoate (CAS No: 1805519-55-4) is a multifaceted organic compound with a wealth of applications across various industries. Its unique chemical structure and reactivity make it an invaluable tool for researchers and manufacturers alike. As ongoing studies continue to uncover new uses and improvements in its synthesis and application, this compound is poised to play an even more significant role in the development of innovative products.